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Compound of Interest

Compound Name: UuU-T102

Cat. No.: B611609

A Selective Inhibitor of the B-Catenin/T-Cell Factor
Interaction

Audience: Researchers, scientists, and drug development professionals.

Introduction: UU-T02 is a potent and selective small-molecule inhibitor of the protein-protein
interaction between B-catenin and T-cell factor (Tcf).[1][2][3][4] This interaction is a critical
downstream step in the canonical Wnt signaling pathway, which is frequently hyperactivated in
various cancers, including colorectal cancer.[1][2] UU-T02 offers a valuable tool for studying the
biological roles of Wnt/pB-catenin signaling and for investigating its potential as a therapeutic
target. These notes provide detailed protocols for the proper dissolution and storage of UU-T02
to ensure its stability and efficacy in experimental settings.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of UU-T02.
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Parameter Value Notes
o o ) For B-catenin/Tcf protein-
Binding Affinity (Ki) 1.36 uM o )
protein interaction.[1][2]
i Demonstrates potent inhibition
IC50 Values 6.3 UM (B-catenin/Tcf4)

of the target interaction.[1][2]

680 uM (B-catenin/E-cadherin)

Shows high selectivity over the

E-cadherin interaction.[1][2]

210 uM (B-catenin/APC-R3)

Shows high selectivity over the
APC interaction.[1][2]

125 mg/mL in DMSO (187.94

Requires sonication for

Solubility ) )

mM) complete dissolution.[1][2]
Molecular Weight 665.09 g/mol [2][3]
Molecular Formula C33H33CIN409 [2][3]

Experimental Protocols
Protocol for Dissolving UU-T02

Materials:

UU-TO02 powder

Vortex mixer

Ultrasonic bath

Procedure:

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

o Pre-treatment of Vials: To minimize hydrolysis, ensure all vials and equipment are dry. If

possible, use vials that have been baked to remove residual moisture.
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» Aliguot UU-T02: Before opening, allow the vial of UU-T02 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents condensation of atmospheric moisture
onto the compound.

e Solvent Addition: Add the desired volume of anhydrous DMSO to the vial containing the UU-
T02 powder to achieve the target concentration. For example, to prepare a 10 mM stock
solution, add the appropriate volume of DMSO as calculated from the mass of UU-T02.

e Initial Mixing: Briefly vortex the solution to ensure the powder is well-suspended in the
DMSO.

» Sonication: Place the vial in an ultrasonic bath. Sonicate the solution until the UU-T02 is
completely dissolved.[1][2] Visual inspection against a light source should show a clear
solution with no visible particulates. The duration of sonication may vary but is typically a few
minutes. Note: Avoid excessive heating of the sample during sonication.

» Final Mixing and Aliquoting: After dissolution, vortex the solution gently one final time. For
long-term storage, it is highly recommended to aliquot the stock solution into single-use
volumes to avoid repeated freeze-thaw cycles.

Protocol for Storing UU-T02

Storage of Solid Compound:

e Long-term (months to years): Store the lyophilized powder at -20°C in a tightly sealed
container, protected from light.[2][3]

o Short-term (days to weeks): The solid can be stored at 4°C.[3]

Storage of Stock Solutions:

e Long-term (up to 6 months): Store the DMSO stock solution at -80°C.[1]

e Short-term (up to 1 month): For more frequent use, aliquots can be stored at -20°C.[1]

Important Considerations:
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e Hygroscopic Nature: DMSO is hygroscopic. Use freshly opened or properly stored
anhydrous DMSO to prepare stock solutions.[1]

e Avoid Freeze-Thaw Cycles: Repeated freezing and thawing can lead to the degradation of
the compound. Aliquoting into single-use volumes is critical for maintaining the integrity of

the stock solution.

» Light Sensitivity: Protect both the solid compound and stock solutions from direct light.

Visualizations
Wnt/B-Catenin Signaling Pathway and Inhibition by UU-
TO02
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Click to download full resolution via product page

Caption: Inhibition of the Wnt/B-catenin pathway by UU-T02.
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Experimental Workflow for UU-T02 Stock Preparation
and Use

Start:
UU-T02 Powder

Equilibrate vial
to Room Temperature

!

Add Anhydrous DMSO

!

Vortex to Suspend

Y

Sonicate until
Fully Dissolved

!

Vortex to Mix

!

Aliquot into
Single-Use Tubes

Store Aliquots

Long-term: -80°C

Short-term: -20°C Use in Experiment
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Caption: Workflow for preparing and storing UU-T02 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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